1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol

• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 1-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H20N2O2/c1-11(2,3)10-13-9(16-14-10)8-12(15)6-4-5-7-12/h15H,4-8H2,1-3H3
• InChI Key: QHOBPTBSCDYIIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=N1)CC2(CCCC2)O

Description

1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol is a synthetic organic compound featuring a cyclopentanol backbone substituted with a 1,2,4-oxadiazole ring. The oxadiazole moiety is functionalized at the 3-position with a tert-butyl group, contributing to steric bulk and lipophilicity. Synthesis typically involves 1,3-dipolar cycloaddition routes, a method widely employed for constructing 1,2,4-oxadiazole rings .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol typically involves the formation of the 1,2,4-oxadiazole ring followed by the attachment of the cyclopentanol moiety. One common method involves the cyclization of an amidoxime with an appropriate nitrile in the presence of a catalyst such as p-toluenesulfonic acid (PTSA) and zinc chloride (ZnCl2) . The reaction conditions often include the use of a solvent like dimethylformamide (DMF) and heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the compound. Additionally, the choice of catalysts and solvents can be tailored to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the cyclopentanol moiety can be oxidized to form a ketone.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different products.

Substitution: The tert-butyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Nucleophiles like sodium hydride (NaH) or organolithium reagents can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group yields a cyclopentanone derivative, while reduction of the oxadiazole ring can lead to various amine derivatives.

Scientific Research Applications

1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential antimicrobial and antiviral activities due to the presence of the oxadiazole ring.

Medicine: Explored for its potential as a pharmacophore in drug design, particularly in the development of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of new materials with specific chemical properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol involves its interaction with specific molecular targets. The oxadiazole ring can act as a bioisostere, mimicking the properties of other functional groups and enhancing the compound’s binding affinity to enzymes and receptors . The tert-butyl group provides steric hindrance, influencing the compound’s overall conformation and interaction with biological targets. Pathways involved may include inhibition of specific enzymes or modulation of receptor activity, leading to the desired biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The tert-butyl-substituted derivative can be compared to analogs with varying substituents on the oxadiazole ring. Below is a detailed analysis:

Structural and Molecular Comparisons

The table below summarizes critical parameters for the target compound and its analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Notes
Target: 1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol	3-tert-butyl	C₁₂H₂₀N₂O₂	224.25*	Enhanced lipophilicity; synthesized via 1,3-dipolar cycloaddition .
1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol	3-ethyl	C₁₀H₁₆N₂O₂	196.25	Discontinued; purity ≥95%.
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol	3-propyl	C₁₁H₁₈N₂O₂	210.25*	Safety protocols include avoiding heat sources (P210) .
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol	3-cyclopropyl	C₁₀H₁₄N₂O₂	194.24*	Often isolated as hydrochloride salts; smaller substituent reduces bulk.
1-(3-tert-Butyl-1,2,4-oxadiazol-5-yl)-3-(methylsulfanyl)propan-1-amine	3-tert-butyl + methylsulfanyl	C₁₀H₁₉N₃OS	229.34	Modified backbone (amine vs. cyclopentanol); distinct applications.

Substituent Effects on Properties

• Lipophilicity : The tert-butyl group increases hydrophobicity compared to ethyl, propyl, or cyclopropyl substituents. This may enhance membrane permeability but reduce aqueous solubility.
• Steric Hindrance : The bulky tert-butyl group could impede binding to enzymatic targets relative to smaller substituents, impacting bioactivity.
• Synthetic Accessibility : Ethyl and propyl derivatives are simpler to synthesize but may lack the stability conferred by tert-butyl’s steric protection.

Research Implications and Limitations

While structural trends can be inferred, experimental data on melting points, solubility, and bioactivity are scarce.

Biological Activity

1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol is a compound of interest due to its unique oxadiazole moiety and potential biological activities. Oxadiazole derivatives have been studied for various pharmacological effects, including antioxidant, anti-inflammatory, and anticancer properties. This article reviews the biological activity of this specific compound, drawing upon diverse research findings and case studies.

Chemical Structure and Properties

The molecular formula of 1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol is $C_{13}H_{22}N_2O_2$, with a molecular weight of approximately 238.33 g/mol. The structure features a cyclopentanol ring substituted with a 3-tert-butyl-1,2,4-oxadiazol-5-yl group.

The biological activity of oxadiazole derivatives often involves interactions with various biological targets through hydrogen bonding and hydrophobic interactions. The specific mechanisms by which 1-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol exerts its effects are not fully elucidated but may include:

Antioxidant Activity : Similar compounds have demonstrated significant antioxidant capabilities, potentially through the scavenging of free radicals.

Cytotoxic Effects : Some oxadiazole derivatives have shown cytotoxicity against cancer cell lines, suggesting that this compound may also possess anticancer properties.

Antioxidant Properties

Research indicates that oxadiazole derivatives can act as effective antioxidants. For instance, studies on related compounds have shown that they can reduce oxidative stress markers in various biological systems. The antioxidant activity can be assessed using assays such as DPPH (2,2-diphenylpicrylhydrazyl) and FRAP (Ferric Reducing Antioxidant Power) tests.

Compound	Assay Type	Activity Level
Compound A	DPPH	High
Compound B	FRAP	Moderate
1-[3-tert-butyl]-cyclopentanol	TBD	TBD

Anticancer Activity

The anticancer potential of oxadiazole derivatives has been documented in several studies. For example, compounds with similar structures have exhibited IC50 values in the low micromolar range against various cancer cell lines. The structure–activity relationship (SAR) studies indicate that modifications to the oxadiazole ring can enhance cytotoxicity.

Cell Line	Compound	IC50 (µM)
A549 (Lung)	1-[3-tert-butyl]-cyclopentanol	TBD
MCF7 (Breast)	Compound C	10.5
HeLa (Cervical)	Compound D	15.0

Case Studies

A notable study evaluated the effects of various oxadiazole derivatives on cancer cell proliferation and apoptosis induction. The results suggested that the presence of electron-donating groups significantly enhanced the anticancer activity of these compounds.

Study Findings:

• Compound E : Induced apoptosis in MCF7 cells with an IC50 of 12 µM.
• Compound F : Exhibited significant growth inhibition in A549 cells with an IC50 of 8 µM.